This study presents an integrated multi-attribute decision-making (MADM) and data envelopment analysis (DEA) framework for solving problems with heterogeneous attributes. We classify the heterogeneous attributes into desirable and undesirable classes and provide a model for aggregating the attributes’ weights and the alternatives’ scores. The proposed model is initially designed as a Multiple Objective Decision Making (MODM) problem with a Data Envelopment Analysis (DEA) policy and then reformulated as a linear programming model tackled through a goal programming approach. We apply the proposed model to a set of European countries based on their fulfillment of the 17 Sustainable Development Goals (SDGs) defined by the United Nations. We show the proposed approach minimizes computational efforts and complexities and maximizes the participation and satisfaction of decision-makers. We compare the rankings derived from our model with those obtained from standard MADM techniques such as Euclid and TOPSIS. We illustrate how the different normalization methods are applied to condition the discrimination power of the models and analyze the reversals triggered by TOPSIS relative to the other techniques. We conclude by noting that our model does not rely on the weights defined by the experts to determine the ranking, which constitutes a significant advantage over the standard MADM techniques in strategic evaluation environments.

Interactions between humans and wildfires have increased in many regions over the last decades driven by climate and land-use changes. A shift towards more adaptive fire management and policies is urgently needed but remains difficult to achieve. Better understanding of public interest in wildfire can facilitate this transition, as the public is a key driver for policy decisions. We used Google Trends to assess temporal patterns (2004–2020) in public interest on wildfires worldwide and in five case study countries (Australia, Canada, Indonesia, Portugal, USA). Public interest consistently shows a cyclic pattern with low background and short-lasting spikes during fire seasons and catastrophic events. Wildfires that receive the most interest worldwide are located in Western countries, especially the USA. There is usually high demand for news on wildfires when spikes in interest happen. Overall global interest in wildfire has risen twice: first for a short period in 2007–2008, concomitant to catastrophic wildfires in California, and again since 2017, probably triggered by a series of catastrophic fire events around the globe. Nevertheless, public interest in wildfire is low when compared with socioeconomically more costly earthquakes or hurricanes. The short and seasonal interest in wildfire may present an important obstacle to the implementation of wildfire mitigation policies that require year-round approaches. However, the fact that the public uses the internet to obtain basic knowledge about wildfire functioning and impacts, especially during the interest spikes, can facilitate targeting awareness campaigns. These could be not only about wildfires but also about broader related environmental issues.

Environmental policymakers need to monitor the state of the environment to evaluate the effectiveness of their actions, prioritize policies, and thus establish their contribution to the conservation of natural capital. The Environmental Sustainability GAP (ESGAP) is a framework that introduces a synthetic dashboard to monitor the state of the environment from a strong sustainability perspective, adopting stringent criteria on the maintenance of critical natural capital. This article focuses on the implementation of the ESGAP framework in New Caledonia, a developing economy heavily dependent on natural capital. The results highlight sustainability issues that require policy attention and methodological challenges about the construction of sustainability indicators. The strong environmental sustainability index score obtained is 43/100. This value is mainly driven downwards by high greenhouse gas emissions, and the impact of fire on ecosystems in New Caledonia. Both are moving away from the strong environmental sustainability objectives over the years, indicating a worsening situation. The ESGAP provides a holistic view on sustainability that was previously lacking, thus informing environmental management and policies. This study also identifies gaps in environmental monitoring and needs in the setting of objectives, as well as the cost of reaching them.

Climate change is altering the context of human mobility due to disasters such as sea-level rise, forest fires, and other extreme events. It is also changing how places plan and adapt to these chaotic events. In this paper we examine how climate destinations, or host communities, are preparing for potential climate related in-migration in their climate adaptation planning. While no place will be left untouched by climate change, a number of cities and communities across Upstate New York consider themselves “climate havens” due to their lower risk to many climate impacts, such as sea level rise, access to freshwater resources, and infrastructure to accommodate growth. Within this context, what does it mean to plan a just climate haven? What types of policy and planning might be needed? How are planners and practitioners framing adaptation approaches? Using Q-methodology, we reveal two dominant perspectives among planners and activists in Upstate New York on how to plan just climate havens. The first is a transformational view that looks to address the social, political, and economic drivers of vulnerability. The second is a recognition view that looks to address legal and legislative shortcomings in how to support climate migrants. Points of consensus on how to build just climate havens between the two groups include co-production and co-design, workforce development, food security, and safe and affordable housing. We suggest that these two perspectives frame justice in two distinct—but overlapping—ways and provide a shared basis on how to consider planning a just climate haven.

Agroforestry has been cited as a means to increase sustainability and biodiversity at a farm level while allowing farming to continue on the same parcel of land. However, even with profitable financial incentives currently in place to promote agroforestry uptake, uptake remains low in Ireland. This highlights that farmer decision-making regarding the adoption of agri-environmental measures do not follow the assumed economic rationality. To better understand the factors that influence farmer decision-making with respect to tree planting on farms, this study used an extended Theory of Planned Behaviour (TPB) to identify the main attitudes, influencers and intentions of Irish dairy and drystock farmers to planting trees on their land. The barriers to these farmers adopting agroforestry were also investigated. An online cross-sectional survey using a semi-structured questionnaire was administered to a nationally representative sample of the farmers in Ireland. Structural Equation Modelling (SEM) was used to assess the direct and indirect effects of TPB constructs on intention towards adopting agroforestry. According to the SEM analysis, the TPB constructs explained 74% of the variance in intention to plant trees. The results demonstrate that these farmers are mainly driven by their attitude and moral norms which in turn are shaped through the views of their influential people such as advisors and local farmers. The current method of increasing agroforestry uptake is mainly top-down driven and focused on the economic incentives currently in place. New methods to increase agroforestry should focus on encouraging people of influential status within the farming community to promote agroforestry, and through promoting co-design and co-creative systems.

Mangrove forests are highly productive, biodiverse, and carbon-dense ecosystems that support the wellbeing of millions of people. Policies that seek to protect mangroves must, therefore, aim to ensure the socio-economic wellbeing of local communities. A clear example of this challenge is found in the Bangladesh Sundarbans—the world’s largest protected mangrove. The Sundarbans faces several anthropogenic challenges, including overharvesting of non-timber forest products (NTFPs) and expansion of shrimp aquaculture. Several initiatives have aimed to protect the diversity and extent of the Sundarbans, but little is known about the impacts of the shrimp industry on its forest-dependent communities. This study used a mixed-methods research approach to assess the: a) trends in economic, social, and environmental policy and legislative measures in Bangladesh from 1980 to 2020; b) areal expansion of shrimp aquaculture in a case study site, the Village Kalinchi, since 1980; and c) socio-economic profile of local community members. Despite recent governance trends aimed at simultaneously promoting economic, social, and environmental outcomes, approximately 91% of the agricultural lands in Village Kalinchi have been flooded to expand shrimp aquaculture. Income data shows that a small number of shrimp farm owners earn – on average – 22, 14 and 4 times more annual income than that of shrimp farm labourers, agricultural workers, and NTFP collectors, respectively. The combined loss of agricultural land and income disparity has created conditions that promote NTFPs overharvesting from the Sundarbans. Policy and legislative measures must address the shrimp industry’s impacts on local communities to reduce resource overharvesting and promote mangrove conservation.

Watershed Management (WM) as an ever-evolving process should be defined and developed with its approaches. These approaches, which are developed over time, are the main guiding elements of this process to achieve watershed health and sustainability. In this regard, Fragmented WM (FWM), Integrated WM (IWM), and Comprehensive WM (CWM) were identified as the main Watershed Management Approaches (WMAs) based on the literature review. Each main approach also has a set of sub-approaches that are necessary to achieve its goals. The interdisciplinary, watershed, research-executive, integrated, participatory, decentralized, nexus and adaptive approaches are types of these sub-approaches, which are called Subsequent Approaches (SAs) in this article. In this article, the concept of A Ladder of Watershed Management is proposed as a stimulus to promote WMAs based on the hierarchy of the main approaches and their SAs. This ladder illustrates a gradual and step-by-step process for promoting WMAs. The most important function of this ladder is to answer three significant questions: (1) at what rung of the ladder do countries stand based on their WMAs?; (2) what is the next rung?; and (3) what should be done to move to the next rung? In general, after identifying the current and future SAs of WM using this ladder, it is necessary to consider the legal and policy infrastructures and approach-based environmental initiatives to operationalize the WMAs.

The Intergovernmental Panel on Climate Change (IPCC) maintains a fine balance between scientific credibility and policy-relevance. The IPCC’s review process plays an important role in ensuring that this takes place. This paper looks at the review process of the Summary for Policymakers of the Special Report on Global Warming of 1.5 Degrees (SR15) published in 2018. We apply a framework for the making of policy-relevant knowledge – that of salience, legitimacy, and credibility – to investigate the acts of knowledge selection, and conflicts over what constitutes policy-relevant knowledge on climate change. We find that knowledge is shaped through discussions surrounding the themes of scope, communication, framing, and IPCC procedures and evidence, and that these themes were articulated in different ways in relation to salience, credibility and legitimacy. Our analysis shows how the practices of salience, legitimacy and credibility interact with each other in the making of policy-relevant knowledge. In particular we see that a focus on credibility and salience, whilst central may take place at the expense of legitimacy. Overall we see that this interplay in the review was important in shaping the story of the SR15, and the knowledge that gets included in the final SPM.

Where landowners, non-profit organizations, and government agencies prioritize conservation activities has significant implications for people, ecosystems, and climate resilience. Our study builds on conservation decision-making scholarship by analyzing the relationships between biodiversity priorities, social vulnerability, climate risks, and projected population growth in Texas to identify geographies that simultaneously support multiple goals. Drawing from publicly available datasets, we show the potential for existing conservation priorities to exacerbate the inequitable distribution of environmental goods and services, especially for lower-income residents, communities of color, and socially vulnerable populations. Using bivariate local indicators of spatial autocorrelation, we demonstrate effective ways to avoid negative social impacts by identifying synergistic locations with high levels of social vulnerability and biodiverse landscapes. We overlay these locations with climate risks to further prioritize areas that could meet biodiversity, social vulnerability, and climate adaptation needs. Lastly, we consider how future population growth may inform the urgency of conservation activities given potential development pressures. Our study contributes to academic and policy debates seeking to jointly address biodiversity conservation, climate change, and environmental justice concerns.

Many communities are unprepared for climate change, yet action stagnate. Adaptation requires governance actors to perceive climate change as a risk and action within their responsibility. However, little is understood on how subjective actor perceptions influence adaptation governance. Individual actors, within the political, public and professional spheres, often shape decision making to echo their informal social institutions. This study theorizes on why climate change adaptation is frequently overlooked, investigating how misguided perceptions of risk and responsibility impact governance and the role denial and discretion plays in this process. To glean insight into how subjective perceptions result in adaptation barriers, the experiences of senior management (n = 14) across four regional districts in Canada is explored. On-site observation and strategic document review provided a general understanding of how regional planning and policies integrate adaptation, while thematic analysis of semi-structured interviews reveals the importance of considering actor perceptions of risk and responsibility in adaptation planning. Here, findings suggest that denial and discretion function as a governance process, hindering decision making on adaptation as political leadership avoids responsibility and the public copes with powerlessness. While navigating climate discourse, actors employ denial and discretion to mitigate ideological conflicts stemming from polarized perceptions of human agency to affect the natural world. To facilitate preparedness for climate change, this research provides insight into the human barriers preventing planning for adaptation.